Cas no 88220-18-2 (Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)-)
88220-18-2 structure
Product Name:Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)-
CAS No:88220-18-2
MF:C20H14O2S
MW:318.388964176178
CID:640878
PubChem ID:13128303
Update Time:2025-04-19
Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)-
- 2-(benzo[g][1]benzothiol-2-ylmethyl)benzoic acid
- DTXSID90520227
- 2-[(Naphtho[1,2-b]thiophen-2-yl)methyl]benzoic acid
- 88220-18-2
-
- Inchi: 1S/C20H14O2S/c21-20(22)18-8-4-2-6-14(18)11-16-12-15-10-9-13-5-1-3-7-17(13)19(15)23-16/h1-10,12H,11H2,(H,21,22)
- InChI Key: KADONVUZVCKGOW-UHFFFAOYSA-N
- SMILES: S1C(=CC2C=CC3C=CC=CC=3C1=2)CC1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 318.07145086g/mol
- Monoisotopic Mass: 318.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 65.5Ų
Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)- Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
88220-18-2 (Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk